Cas no 1258238-88-8 (Potassium (4-benzoylphenyl)trifluoroboranuide)

• Product Name: Potassium (4-benzoylphenyl)trifluoroboranuide
• CAS No: 1258238-88-8
• MF: C₁₃H₉BF₃KO
• MW: 288.114475011826
• MDL: MFCD32670182
• CID: 4785243
• PubChem ID: 135005266
• Update Time: 2025-11-06

Potassium (4-benzoylphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (4-benzoylphenyl)trifluoroborate
• Potassium (4-benzoylphenyl)trifluoroboranuide
• starbld0011962
• EN300-33267563
• 1258238-88-8

• MDL： MFCD32670182
• Inchi： 1S/C13H9BF3O.K/c15-14(16,17)12-8-6-11(7-9-12)13(18)10-4-2-1-3-5-10;/h1-9H;/q-1;+1
• InChI Key： PCFKDLZGORYWPK-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 288.0335610g/mol
• Monoisotopic Mass: 288.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Additional information on Potassium (4-benzoylphenyl)trifluoroboranuide

Comprehensive Overview of Potassium (4-benzoylphenyl)trifluoroboranuide (CAS No. 1258238-88-8)

Potassium (4-benzoylphenyl)trifluoroboranuide (CAS No. 1258238-88-8) is a specialized organoboron compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound, characterized by its unique trifluoroboranuide moiety and benzoylphenyl group, serves as a versatile intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Its potassium counterion enhances solubility in polar solvents, making it a preferred choice for researchers aiming to optimize reaction efficiency and yield.

The growing interest in boron-containing compounds stems from their pivotal role in drug discovery and materials science. Recent studies highlight the importance of trifluoroborates as stable alternatives to boronic acids, addressing challenges such as air sensitivity and hydrolysis. With the rise of green chemistry initiatives, Potassium (4-benzoylphenyl)trifluoroboranuide aligns with the demand for sustainable reagents, as it often reduces the need for toxic catalysts and harsh conditions.

One of the most searched questions in the context of organoboron chemistry revolves around the stability and handling of trifluoroborate salts. Unlike traditional boronic acids, Potassium (4-benzoylphenyl)trifluoroboranuide exhibits remarkable stability under ambient conditions, simplifying storage and transportation. This property is particularly valuable for industrial-scale applications, where reproducibility and safety are paramount. Researchers frequently inquire about its compatibility with Pd-catalyzed reactions, and empirical data confirm its efficacy in forming carbon-carbon bonds with high selectivity.

In the realm of pharmaceutical intermediates, CAS No. 1258238-88-8 has emerged as a key building block for bioactive molecules. Its benzoylphenyl moiety is a common pharmacophore in drugs targeting inflammation and central nervous system disorders. Recent publications emphasize its utility in synthesizing FDA-approved drug candidates, fueling its adoption in high-throughput screening libraries. The compound’s boron-based structure also aligns with the burgeoning field of boron neutron capture therapy (BNCT), a cutting-edge cancer treatment modality.

From an SEO perspective, trending queries related to this compound include "applications of potassium trifluoroborates," "benzoylphenyl derivatives in drug design," and "CAS 1258238-88-8 supplier." Addressing these topics, this compound’s role extends to agrochemicals and OLED materials, where its electron-deficient boron center facilitates charge transport. Analysts project a compound annual growth rate (CAGR) of 8.2% for the organoboron market, driven by innovations in catalysis and functional materials.

Quality control and analytical methods for Potassium (4-benzoylphenyl)trifluoroboranuide are another focal point. Advanced techniques like NMR spectroscopy and HPLC-MS are employed to verify purity, often exceeding 98%. Suppliers emphasize batch-to-batch consistency, catering to stringent regulatory requirements in GMP manufacturing. This reliability positions the compound as a staple in contract research organizations (CROs) and academic labs alike.

In conclusion, Potassium (4-benzoylphenyl)trifluoroboranuide (CAS No. 1258238-88-8) exemplifies the synergy between structural innovation and practical utility. Its adaptability across diverse fields—from medicinal chemistry to material science—underscores its value as a modern chemical tool. As research continues to uncover new applications, this compound is poised to remain at the forefront of synthetic methodology advancements.